Cas no 5398-16-3 (2-(4-Methylbenzyl)benzoic acid)

• Product Name: 2-(4-Methylbenzyl)benzoic acid
• CAS No: 5398-16-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1085445
• PubChem ID: 220989
• Update Time: 2025-10-29

2-(4-Methylbenzyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylbenzyl)benzoic acid
• 2-(4-methylbenzyl)benzoic acid(SALTDATA: FREE)
• 2-[(4-methylphenyl)methyl]benzoic acid
• 2-p-Tolubenzyl-benzoesaeure
• 2-p-Xylyl-benzoesaeure
• AKOS022184383
• SMR001547279
• MFCD00559267
• 2-(4-Methyl-benzyl)-benzoic acid
• CHEMBRDG-BB 5212568
• MLS002637760
• NSC4578
• CHEMBL1873586
• Oprea1_762208
• 5398-16-3
• DTXSID00277876
• HMS3087J21
• SCHEMBL4908158
• NSC-4578

• MDL： MFCD00559267
• Inchi： 1S/C15H14O2/c1-11-6-8-12(9-7-11)10-13-4-2-3-5-14(13)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： FVHMOFPRPCTXCM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.28400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(4-Methylbenzyl)benzoic acid

Recent Advances in the Study of 2-(4-Methylbenzyl)benzoic acid (CAS: 5398-16-3): A Comprehensive Research Brief

2-(4-Methylbenzyl)benzoic acid (CAS: 5398-16-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural properties and biological activity. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.

Recent literature indicates that 2-(4-Methylbenzyl)benzoic acid has been investigated for its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of non-steroidal anti-inflammatory drugs (NSAIDs), owing to its ability to modulate cyclooxygenase (COX) enzymes. The compound's unique structure allows for selective inhibition of COX-2, which is associated with reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, 2-(4-Methylbenzyl)benzoic acid has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent anti-proliferative effects against certain cancer cell lines, including breast and colon cancer. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer.

The synthesis and optimization of 2-(4-Methylbenzyl)benzoic acid have also been a focus of recent research. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to improve yield and reduce environmental impact. For instance, a 2023 paper in Organic Process Research & Development detailed a solvent-free method for producing the compound with high purity and efficiency, which could facilitate its large-scale production for pharmaceutical applications.

Despite these advancements, challenges remain in the clinical translation of 2-(4-Methylbenzyl)benzoic acid. Pharmacokinetic studies have revealed issues related to bioavailability and metabolic stability, prompting further research into prodrug strategies and formulation technologies. Recent work published in European Journal of Pharmaceutical Sciences (2024) explored the use of nanoparticle-based delivery systems to enhance the compound's solubility and targeted delivery.

In conclusion, 2-(4-Methylbenzyl)benzoic acid (CAS: 5398-16-3) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted biological activities and refine its synthetic pathways. Future studies should focus on addressing the pharmacokinetic limitations and exploring its therapeutic efficacy in preclinical models, paving the way for potential clinical applications.